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Compound of Interest

Compound Name: Tosyl isocyanate

Cat. No.: B154098 Get Quote

Essential Safety and Handling Guide for Tosyl
Isocyanate
This guide provides immediate safety, handling, and disposal information for researchers,

scientists, and drug development professionals working with Tosyl isocyanate. Adherence to

these procedures is critical for ensuring laboratory safety.

Chemical Properties and Hazards

Tosyl isocyanate (PTSI) is a colorless liquid that is highly reactive and presents several

hazards. It is crucial to be aware of its properties to handle it safely.[1][2][3]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 10 Tech Support

https://www.benchchem.com/product/b154098?utm_src=pdf-interest
https://www.benchchem.com/product/b154098?utm_src=pdf-body
https://www.benchchem.com/product/b154098?utm_src=pdf-body
https://pim-resources.coleparmer.com/sds/39330.pdf
https://www.fishersci.com/store/msds?partNumber=AC430761000&productDescription=P-TOLUENESULFONYL+ISOCYA+100ML&vendorId=VN00032119&countryCode=US&language=en
https://assets.thermofisher.com/DirectWebViewer/errorpage.aspx?aspxerrorpath=/DirectWebViewer/private/document.aspx
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b154098?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source

Synonyms
PTSI, 4-

Isocyanatosulphonyltoluene
[1][2]

CAS Number 4083-64-1 [1][2][4]

Molecular Formula C8H7NO3S [3]

Molecular Weight 197.21 g/mol [5]

Appearance Clear, colorless liquid [1][2]

Boiling Point 144 °C @ 10 mmHg [2][4]

Density 1.290 g/mL [2][4]

Flash Point 145 °C [2]

Solubility Reacts violently with water [2][4]

Primary Hazards:

Water-Reactive: Reacts violently and potentially explosively with water, steam, or moisture.

[1][4]

Respiratory Sensitizer: May cause allergy or asthma symptoms or breathing difficulties if

inhaled.[2][3][4]

Skin and Eye Irritant: Causes skin irritation and serious eye irritation.[2][3][4] It is also a

lachrymator, a substance that causes tearing.[1][3]

Ingestion Hazard: May be harmful if swallowed and can cause gastrointestinal irritation.[1][3]

Personal Protective Equipment (PPE)
The following PPE is mandatory when handling Tosyl isocyanate to minimize exposure risks.
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PPE Category Specification Rationale

Respiratory Protection

A full-face respirator with multi-

purpose combination (US) or

type ABEK (EN 14387)

respirator cartridges is

recommended.[4] In cases of

inadequate ventilation, a

NIOSH/MSHA-approved air-

line respirator or self-contained

breathing apparatus (SCBA)

should be worn.[6]

Protects against inhalation of

vapors, which can cause

respiratory sensitization and

irritation.[3][4]

Hand Protection

Chemical-resistant gloves such

as nitrile, neoprene, or butyl

rubber must be worn.[7][8] Do

not use latex gloves as they

may not provide adequate

protection.[9] Gloves should be

inspected before use and

disposed of properly after

handling.[5]

Prevents skin contact, which

can cause irritation and

sensitization.[1][2]

Eye Protection

Safety glasses with side-

shields conforming to EN166,

safety goggles, or a face shield

are required.[5][8][10]

Protects eyes from splashes

and vapors that cause severe

irritation and tearing.[1][3]

Skin and Body Protection

A lab coat, impervious clothing,

or disposable coveralls should

be worn to prevent skin

contact.[5][8][11]

Protects skin from accidental

splashes and contamination.[1]

Operational Plan: Handling and Storage
Engineering Controls:

Work should be conducted in a well-ventilated area, preferably within a chemical fume hood.

[4][5]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 10 Tech Support

https://www.sigmaaldrich.com/HK/zh/sds/ALDRICH/189278
https://vandemark.com/wp-content/uploads/2025/01/TDS_PTSI-REV-B.pdf
https://assets.thermofisher.com/DirectWebViewer/errorpage.aspx?aspxerrorpath=/DirectWebViewer/private/document.aspx
https://www.sigmaaldrich.com/HK/zh/sds/ALDRICH/189278
https://sysco-env.co.uk/workplace-exposure/isocyanates/what-ppe-is-required-when-working-with-isocyanates?/
https://www.compositesone.com/personal-protective-equipment-helping-to-reduce-isocyanate-exposure/
https://safeusediisocyanates.eu/wp-content/uploads/images/posters/poster_en.pdf
https://www.capotchem.com/doc/msds_4083-64-1.do
https://pim-resources.coleparmer.com/sds/39330.pdf
https://www.fishersci.com/store/msds?partNumber=AC430761000&productDescription=P-TOLUENESULFONYL+ISOCYA+100ML&vendorId=VN00032119&countryCode=US&language=en
https://www.capotchem.com/doc/msds_4083-64-1.do
https://www.compositesone.com/personal-protective-equipment-helping-to-reduce-isocyanate-exposure/
https://www.chemicalbook.com/msds/p-toluenesulfonyl-isocyanate.pdf
https://pim-resources.coleparmer.com/sds/39330.pdf
https://assets.thermofisher.com/DirectWebViewer/errorpage.aspx?aspxerrorpath=/DirectWebViewer/private/document.aspx
https://www.capotchem.com/doc/msds_4083-64-1.do
https://www.compositesone.com/personal-protective-equipment-helping-to-reduce-isocyanate-exposure/
https://tsmfg.com/blogs/news/protection-against-isocyanate-exposure
https://pim-resources.coleparmer.com/sds/39330.pdf
https://www.sigmaaldrich.com/HK/zh/sds/ALDRICH/189278
https://www.capotchem.com/doc/msds_4083-64-1.do
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b154098?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


An eyewash station and a safety shower must be readily accessible in the work area.[1]

Handling Protocol:

Ensure all required PPE is correctly worn before handling.

Handle under an inert atmosphere and take precautions to avoid contact with moisture.[2]

Avoid inhalation of vapor or mist.[6][10]

Avoid contact with eyes, skin, and clothing.[6]

Keep the container tightly closed when not in use.[1][4]

Storage Protocol:

Store in a tightly closed container in a cool, dry, and well-ventilated area.[1][4]

Store away from incompatible substances such as water, alcohols, amines, strong bases,

and strong oxidizing agents.[3][4]

Keep the storage area locked up or accessible only to authorized personnel.[4]
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Figure 1: Safe Handling Workflow for Tosyl Isocyanate
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Figure 1: Safe Handling Workflow.
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Disposal Plan
Spill Cleanup:

Evacuate personnel from the immediate area.

Wear appropriate PPE, including respiratory protection.

Contain the spill to prevent it from spreading or entering drains.[9][10]

Absorb the spill with an inert, non-combustible material such as vermiculite, sand, or earth.

[1][6] Do not use sawdust or other combustible materials.[12]

Carefully collect the absorbed material and place it in a suitable, open-top container for

disposal.[2][6] Do not seal the container, as the reaction with moisture can generate carbon

dioxide, leading to pressure buildup.[6]

Clean the affected area thoroughly.

Waste Disposal:

Dispose of waste material and empty containers at an approved hazardous waste disposal

facility in accordance with local, state, and federal regulations.[2][4]

Do not dispose of it in the sewer system.[5]

Empty containers may still contain hazardous residue and should be handled appropriately.

[6]

Emergency First Aid
Immediate action is required in case of exposure.
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Figure 2: First Aid Procedures for Tosyl Isocyanate Exposure
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Figure 2: First Aid Procedures.

Inhalation:

Move the victim to fresh air immediately.[1][4]

If breathing is difficult, administer oxygen. If not breathing, give artificial respiration.[1]

Seek immediate medical attention.[1][4]

Skin Contact:
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Immediately flush the skin with plenty of water for at least 15 minutes while removing

contaminated clothing and shoes.[1]

Wash the affected area with soap and water.[5][10]

Seek medical attention if irritation persists.[2]

Eye Contact:

Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the

upper and lower eyelids.[1][2]

Remove contact lenses if present and easy to do so. Continue rinsing.[4]

Seek immediate medical attention.[1]

Ingestion:

Do not induce vomiting.[1][6]

If the victim is conscious and alert, give 2-4 cupfuls of milk or water.[1]

Never give anything by mouth to an unconscious person.[1][5]

Seek immediate medical attention.[1][6]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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